Cas no 227607-44-5 (Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate)
227607-44-5 structure
Product Name:Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate
CAS No:227607-44-5
MF:C8H12O3
MW:156.179082870483
MDL:MFCD23105920
CID:244961
PubChem ID:45090237
Update Time:2025-04-19
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylicacid, 1-methyl-3-oxo-, ethyl ester
- Cyclobutanecarboxylic acid, 1-methyl-3-oxo-, ethyl ester (9CI)
- Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate
- ethyl 1-methyl-3-oxocyclobutanecarboxylate
- Ethyl 1-methyl-3-oxo-cyclobutanecarboxylate
- WULIHYFQPZMMLD-UHFFFAOYSA-N
- BBL103476
- STL557286
- SB20562
- PB36405
- AS-71331
- DTXSID201200932
- ethyl1-methyl-3-oxocyclobutanecarboxylate
- CJA60744
- MFCD23105920
- A878451
- EN300-331665
- Cyclobutanecarboxylic acid, 1-methyl-3-oxo-, ethyl ester
- SY099955
- SCHEMBL14127768
- P13493
- AMY35229
- AKOS025213466
- CS-0049549
- 227607-44-5
- DB-114363
-
- MDL： MFCD23105920
- Inchi： 1S/C8H12O3/c1-3-11-7(10)8(2)4-6(9)5-8/h3-5H2,1-2H3
- InChI Key： WULIHYFQPZMMLD-UHFFFAOYSA-N
- SMILES： O(CC)C(C1(C)CC(C1)=O)=O
Computed Properties
- Exact Mass: 156.079
- Monoisotopic Mass: 156.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 0.3
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 210.3±33.0 °C at 760 mmHg
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E926915-100mg |
Ethyl 1-Methyl-3-oxocyclobutane-1-carboxylate |
227607-44-5 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E926915-500mg |
Ethyl 1-Methyl-3-oxocyclobutane-1-carboxylate |
227607-44-5 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E926915-1g |
Ethyl 1-Methyl-3-oxocyclobutane-1-carboxylate |
227607-44-5 | 1g |
$ 340.00 | 2022-06-05 | ||
| Apollo Scientific | OR924414-1g |
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate |
227607-44-5 | 1g |
£182.00 | 2025-02-20 | ||
| Apollo Scientific | OR924414-5g |
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate |
227607-44-5 | 5g |
£505.00 | 2025-02-20 | ||
| Apollo Scientific | OR924414-25g |
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate |
227607-44-5 | 25g |
£1367.00 | 2025-02-20 | ||
| abcr | AB458947-1 g |
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate, 95%; . |
227607-44-5 | 95% | 1g |
€196.00 | 2023-07-18 | |
| abcr | AB458947-5 g |
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate, 95%; . |
227607-44-5 | 95% | 5g |
€502.00 | 2023-07-18 | |
| abcr | AB458947-10 g |
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate, 95%; . |
227607-44-5 | 95% | 10g |
€908.30 | 2023-07-18 | |
| Chemenu | CM294333-1g |
Ethyl 1-methyl-3-oxocyclobutanecarboxylate |
227607-44-5 | 95%+ | 1g |
$107 | 2022-09-01 |
Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
227607-44-5 (Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate) Related Products
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